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Compound of Interest

Compound Name: (-)-Chrysanthenone

Cat. No.: B12709620 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This document provides a detailed protocol for the safe disposal of (-)-
Chrysanthenone, a terpenoid used in various research applications. Adherence to these

procedures is critical to mitigate potential health risks and ensure regulatory compliance.

Health and Safety Overview
(-)-Chrysanthenone is classified as a hazardous substance. According to safety data sheets, it

is a combustible liquid and is suspected of causing genetic defects and potentially cancer.[1]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Therefore, stringent

safety measures must be observed during handling and disposal.

Quantitative Data Summary
A collection of relevant quantitative data for (-)-Chrysanthenone is presented in the table

below for easy reference. This information is crucial for risk assessment and the

implementation of appropriate safety controls.
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Property Value Source

Molecular Formula C₁₀H₁₄O [2][3]

Molecular Weight 150.22 g/mol [2]

Appearance
Colorless to pale yellow clear

liquid (est.)
[4]

Boiling Point
208.00 to 210.00 °C @ 760.00

mm Hg
[4]

Flash Point 76.11 °C (169.00 °F) TCC [4]

Vapor Pressure
0.204000 mmHg @ 25.00 °C

(est.)
[4]

Solubility in water 241.3 mg/L @ 25 °C (est.) [4]

Experimental Protocol: Disposal Procedure
The following step-by-step procedure outlines the recommended protocol for the disposal of (-)-
Chrysanthenone. This process is designed to be conducted by trained personnel in a

controlled laboratory environment.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, and

a lab coat.[5]

All handling of (-)-Chrysanthenone should be performed in a well-ventilated area or under a

chemical fume hood to avoid inhalation of vapors.[1][5]

2. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for liquid hazardous chemical

waste. The container must be compatible with organic solvents.

Do not mix (-)-Chrysanthenone with other incompatible waste streams.
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Collect all waste, including contaminated consumables such as pipette tips and wipes, in a

designated sealed bag.

3. Spill Management:

In the event of a spill, evacuate non-essential personnel from the area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and

place it in the designated hazardous waste container.

Ensure adequate ventilation during cleanup.

For large spills, follow your institution's emergency procedures.

4. Disposal Pathway:

The primary disposal method for (-)-Chrysanthenone is through an approved hazardous

waste disposal facility.[1][5]

Do not dispose of (-)-Chrysanthenone down the drain or in regular trash.[1] This is to

prevent environmental contamination, particularly to aquatic ecosystems.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste container.

5. Container Labeling and Storage:

Ensure the waste container is accurately and clearly labeled with "Hazardous Waste," the

name "(-)-Chrysanthenone," and any other required institutional information.

Store the sealed waste container in a cool, dry, and well-ventilated area, away from ignition

sources, until it is collected for disposal.[5]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and operational flow for the proper

disposal of (-)-Chrysanthenone.
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Caption: Logical workflow for the safe disposal of (-)-Chrysanthenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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